![molecular formula C6H9BrO2S B6229661 6-bromo-2lambda6-thiaspiro[3.3]heptane-2,2-dione CAS No. 2648940-91-2](/img/no-structure.png)
6-bromo-2lambda6-thiaspiro[3.3]heptane-2,2-dione
Description
6-bromo-2lambda6-thiaspiro[3.3]heptane-2,2-dione is a chemical compound with the molecular formula C6H9BrO2S . It has a molecular weight of 225.1 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C6H9BrO2S . The MDL number is MFCD33431110 .Physical and Chemical Properties Analysis
The predicted boiling point of this compound is 395.7±42.0 °C . The predicted density is 1.80±0.1 g/cm3 .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-2lambda6-thiaspiro[3.3]heptane-2,2-dione involves the reaction of 2,4-pentanedione with 2-bromo-1,3-thiazole in the presence of a base to form the desired product.", "Starting Materials": [ "2,4-pentanedione", "2-bromo-1,3-thiazole", "Base (such as sodium hydroxide or potassium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,4-pentanedione in a suitable solvent, such as ethanol or methanol.", "Step 2: Add the base to the solution and stir until dissolved.", "Step 3: Slowly add 2-bromo-1,3-thiazole to the solution while stirring.", "Step 4: Heat the reaction mixture to reflux for several hours.", "Step 5: Allow the mixture to cool and then filter the solid product.", "Step 6: Wash the solid product with a suitable solvent, such as water or ethanol, to remove any impurities.", "Step 7: Dry the product under vacuum to obtain 6-bromo-2lambda6-thiaspiro[3.3]heptane-2,2-dione." ] } | |
CAS No. |
2648940-91-2 |
Molecular Formula |
C6H9BrO2S |
Molecular Weight |
225.1 |
Purity |
95 |
Origin of Product |
United States |
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